Cas no 85732-37-2 (Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride)

• Product Name: Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride
• CAS No: 85732-37-2
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD20921943
• CID: 1026668
• Update Time: 2025-05-20

Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride
• spiro[1H-3,1-benzoxazine-4,4'-piperidine]-2-one,hydrochloride
• QNADLUDHFUAJIK-UHFFFAOYSA-N
• 3339AC
• AX8215856
• ST24025761
• AM20041250
• Spiro[benzo[d][1,3]oxazine-4,4-piperidin]-2(1H)-one hydrochloride
• spiro[3,1-benzoxazine-4,4'-piperidin]-2(1H)-one hydrochloride
• spiro[benzo[d][1,3]oxazin-4,4'-piperidin]-2(1H)-on hydrochloride
• Spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-

• MDL： MFCD20921943
• Inchi： 1S/C12H14N2O2.ClH/c15-11-14-10-4-2-1-3-9(10)12(16-11)5-7-13-8-6-12;/h1-4,13H,5-8H2,(H,14,15);1H
• InChI Key： QNADLUDHFUAJIK-UHFFFAOYSA-N
• SMILES： Cl.O1C(NC2C=CC=CC=2C21CCNCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Topological Polar Surface Area: 50.4

Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD215856)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride

Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride: A Comprehensive Overview

The compound Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride, identified by the CAS number 85732-37-2, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The molecular structure of Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride is characterized by a spirocyclic framework, which combines a benzo[d][1,3]oxazine ring system with a piperidine moiety. This spiro arrangement creates a rigid yet flexible structure that contributes to its unique chemical properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various analytical and therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride. Researchers have employed methodologies such as Suzuki coupling and Stille coupling reactions to construct the spirocyclic core. These methods not only improve yield but also allow for functional group diversification, paving the way for the creation of derivative compounds with enhanced bioactivity.

In terms of pharmacological activity, Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This makes it a potential candidate for the development of anti-inflammatory and analgesic agents.

Beyond its enzymatic activity, Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride has also been investigated for its antioxidant properties. Recent research indicates that this compound can scavenge free radicals effectively, thereby protecting cells from oxidative stress. This dual functionality—anti-inflammatory and antioxidant—positions it as a versatile molecule with broad therapeutic applications.

The pharmacokinetic profile of Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride has been extensively studied in preclinical models. Results suggest that it exhibits favorable absorption and bioavailability when administered orally. Additionally, its metabolic stability and low toxicity profiles further enhance its suitability as a drug candidate.

In conclusion, Spiro[benzo[d][1,3]oxazine-4,4'-piperidin]-2(1H)-one hydrochloride, with its unique chemical structure and diverse biological activities, represents a promising lead compound in drug discovery. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing therapeutic interventions across various disease states.